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Compound of Interest

Compound Name: (E)-4-(2-Nitrovinyl)benzonitrile

Cat. No.: B1298947 Get Quote

Spectroscopic Scrutiny: Confirming the
Structure of (E)-4-(2-Nitrovinyl)benzonitrile
A comparative guide to the spectroscopic analysis of (E)-4-(2-Nitrovinyl)benzonitrile, offering

a detailed examination of its structural confirmation through ¹H NMR, ¹³C NMR, IR, and Mass

Spectrometry. This guide provides a side-by-side comparison with related compounds,

benzonitrile and 4-nitrobenzonitrile, to highlight key spectral features and assist researchers in

unambiguous identification.

The precise characterization of molecular structures is a cornerstone of chemical research and

drug development. (E)-4-(2-Nitrovinyl)benzonitrile, a compound of interest for its potential

applications, requires rigorous structural confirmation. This guide details the spectroscopic data

that unequivocally supports its assigned structure and compares it with the spectra of

benzonitrile and 4-nitrobenzonitrile to provide a clear analytical perspective.

Comparative Spectroscopic Data
The following tables summarize the key spectroscopic data obtained for (E)-4-(2-
Nitrovinyl)benzonitrile and its structural analogues.

Table 1: ¹H NMR Data (CDCl₃, 400 MHz)
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Compound
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment

(E)-4-(2-

Nitrovinyl)benzon

itrile

8.00 d 13.8 H-vinyl

7.76 d 8.4 Ar-H

7.69 d 13.8 H-vinyl

7.55 d 8.4 Ar-H

Benzonitrile[1] 7.64 d 8.0 H-2, H-6

7.60 t 8.0 H-4

7.47 t 8.0 H-3, H-5

4-

Nitrobenzonitrile[

1]

8.35 d 8.0 H-3, H-5

7.89 d 8.0 H-2, H-6

Table 2: ¹³C NMR Data (CDCl₃, 125 MHz)

Compound Chemical Shift (δ, ppm) Assignment

(E)-4-(2-Nitrovinyl)benzonitrile
150.33, 135.80, 131.32,

112.64, 111.60, 87.48
Ar-C, C=C, CN

Benzonitrile[1]
132.6, 132.0, 128.9, 118.6,

112.2
Ar-C, CN

4-Nitrobenzonitrile[1]
150.0, 133.4, 124.2, 118.2,

116.7
Ar-C, CN

Table 3: Key IR Absorption Data (cm⁻¹)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.rsc.org/suppdata/dt/c4/c4dt01765j/c4dt01765j1.pdf
https://www.rsc.org/suppdata/dt/c4/c4dt01765j/c4dt01765j1.pdf
https://www.rsc.org/suppdata/dt/c4/c4dt01765j/c4dt01765j1.pdf
https://www.rsc.org/suppdata/dt/c4/c4dt01765j/c4dt01765j1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound C≡N Stretch C=C Stretch
NO₂ Stretch
(asymmetri
c)

NO₂ Stretch
(symmetric)

C-H (vinyl)
bend

(E)-4-(2-

Nitrovinyl)ben

zonitrile

~2230 ~1640 ~1515 ~1345 ~970

Benzonitrile ~2229 - - - -

4-

Nitrobenzonit

rile

~2231 - ~1527 ~1352 -

Table 4: Mass Spectrometry Data (m/z)

Compound Molecular Ion [M]⁺ Key Fragments

(E)-4-(2-Nitrovinyl)benzonitrile 174 128, 102

Benzonitrile 103 76

4-Nitrobenzonitrile[2] 148 118, 102, 90, 76

Experimental Protocols
The following are generalized protocols for the spectroscopic techniques described.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A 5-10 mg sample of the compound was

dissolved in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing

tetramethylsilane (TMS) as an internal standard. The ¹H and ¹³C NMR spectra were recorded

on a 400 MHz spectrometer.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The IR spectrum was obtained using a

Fourier-Transform Infrared spectrometer. A small amount of the solid sample was finely ground

with potassium bromide (KBr) and pressed into a thin pellet. The spectrum was recorded in the

4000-400 cm⁻¹ range.
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Mass Spectrometry (MS): Mass spectra were obtained using an electron ionization (EI) mass

spectrometer. The sample was introduced into the ion source, and the resulting fragments were

analyzed based on their mass-to-charge ratio (m/z).

Structure Confirmation Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis and

confirmation of the (E)-4-(2-Nitrovinyl)benzonitrile structure.
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Caption: Workflow for the spectroscopic confirmation of the target molecule.
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Signaling Pathway of Analysis
The following diagram illustrates the decision-making process based on the interpretation of

the spectroscopic data to confirm the structure of (E)-4-(2-Nitrovinyl)benzonitrile.
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Caption: Decision pathway for structural confirmation based on spectral data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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